Cas no 1805046-45-0 (Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate
• CAS No: 1805046-45-0
• MF: C₁₂H₁₀F₂INO₂
• MW: 365.114582538605
• CID: 4796563
• Update Time: 2025-10-31

Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate

• Inchi： 1S/C12H10F2INO2/c1-2-18-11(17)5-8-9(12(13)14)3-7(6-16)4-10(8)15/h3-4,12H,2,5H2,1H3
• InChI Key： XIHOWYIORHPAHA-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(C(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate

Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate (CAS No. 1805046-45-0): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate (CAS No. 1805046-45-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acyl esters and is characterized by the presence of a cyano group, difluoromethyl moiety, and an iodine atom. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various research and development activities.

The cyano group in Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate is a key feature that contributes to its reactivity and stability. The cyano group is known for its ability to participate in various chemical reactions, such as nucleophilic addition and substitution, making it a versatile functional group in synthetic chemistry. Additionally, the presence of the cyano group can influence the electronic properties of the molecule, which can be crucial for its biological activity.

The difluoromethyl moiety is another important structural element in this compound. Fluorine atoms are known for their strong electronegativity and unique electronic properties, which can significantly affect the physicochemical properties of organic molecules. In particular, the difluoromethyl group can enhance the lipophilicity and metabolic stability of a compound, making it more suitable for pharmaceutical applications. Recent studies have shown that compounds containing difluoromethyl groups exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts.

The iodine atom in Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate adds another layer of complexity to its structure. Iodine is a heavy halogen that can influence the reactivity and selectivity of chemical reactions involving this compound. In medicinal chemistry, iodinated compounds are often used as precursors for radiolabeling studies, which are essential for understanding the pharmacokinetics and biodistribution of drug candidates. The iodine atom can also serve as a handle for further chemical modifications, allowing researchers to explore a wide range of derivatives with different biological activities.

Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate has been the subject of several recent studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of novel anticancer agents. The combination of the cyano group, difluoromethyl moiety, and iodine atom provides a unique platform for designing molecules with enhanced antitumor activity. For example, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy.

Another promising application of Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate is in the development of antiviral agents. The presence of fluorine atoms and the cyano group can enhance the antiviral activity of a molecule by interfering with viral replication processes. A recent study published in *Antiviral Research* demonstrated that compounds derived from this structure showed significant inhibitory effects against several RNA viruses, including influenza and coronaviruses.

In addition to its potential therapeutic applications, Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate has also been explored as a tool for studying protein-protein interactions and enzyme inhibition. The unique combination of functional groups in this compound allows it to interact with specific biological targets, providing valuable insights into their structure and function. For instance, researchers at a leading pharmaceutical company have used this compound as a probe to investigate the binding mechanisms of certain enzymes involved in metabolic pathways.

The synthesis of Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves starting from commercially available precursors and employing selective chemical transformations to introduce the desired functional groups. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been crucial for characterizing the structure and purity of this compound.

In conclusion, Ethyl 4-cyano-2-difluoromethyl-6-iodophenylacetate (CAS No. 1805046-45-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in both academic and industrial settings.